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Compound of Interest

2-(3-Fluoro-5-
Compound Name:
methylphenyl)butanoic acid

Cat. No.: B13296115

Get Quote

\ J

Core Identity & Synthesis Strategy for High-Purity Applications

Executive Summary & Chemical Identity

2-(3-Fluoro-5-methylphenyl)butanoic acid is a specialized fluorinated arylalkanoic acid
derivative, structurally homologous to the "profen” class of non-steroidal anti-inflammatory
drugs (NSAIDs) and serving as a critical scaffold in the development of GPR40 agonists and
metabolic modulators.

Due to its specific substitution pattern (meta-fluoro, meta-methyl), this compound is frequently
classified as a Custom Synthesis / Research Chemical in commercial catalogs rather than a
commodity chemical. Researchers must often synthesize it de novo from established
precursors.

Chemical Identifiers
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Parameter Detail
Chemical Name 2-(3-Fluoro-5-methylphenyl)butanoic acid
Target CAS Not widely indexed (See Precursor CAS below)

518070-22-9 (3-Fluoro-5-methylphenylacetic
Core Precursor CAS

acid)
Molecular Formula C11H13FO2
Molecular Weight 196.22 g/mol
SMILES CCC(C1=CC(C)=CC(F)=C1)C(=0)0O
Predicted pKa ~4.4 (Carboxylic acid)
Predicted LogP ~2.8-3.1

Synthetic Pathways & Methodology

For research applications requiring >98% purity, the most robust synthetic route involves the

-alkylation of the phenylacetic acid precursor. This method offers higher regioselectivity
compared to Friedel-Crafts acylation/reduction sequences.

Pathway Visualization (DOT)

The following diagram outlines the two primary routes: Route A (Direct Alkylation) and Route B
(Nitrile Hydrolysis).
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Solid Line: Preferred Route (High Yield)
Dashed Line: Alternative Route
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Figure 1: Strategic synthesis pathways. Route A (Blue) is preferred for laboratory-scale
synthesis due to fewer steps and cleaner impurity profiles.

Detailed Experimental Protocol (Route A)
Objective: Synthesis of 2-(3-Fluoro-5-methylphenyl)butanoic acid via

-alkylation. Scale: 10 mmol basis.

Reagents & Equipment[1][2]

» Starting Material: 3-Fluoro-5-methylphenylacetic acid (CAS 518070-22-9).[1][2][3]

Base: Lithium Diisopropylamide (LDA), 2.0 M in THF/Heptane.

Alkylating Agent: Ethyl lodide (Etl) or Ethyl Bromide.

Solvent: Anhydrous Tetrahydrofuran (THF).

Atmosphere: Argon or Nitrogen (strictly anhydrous).

Step-by-Step Procedure

e Dianion Formation:
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o Charge a flame-dried 100 mL Schlenk flask with anhydrous THF (30 mL) and cool to
-78°C (dry ice/acetone bath).

o Add LDA (22 mmol, 2.2 eq) dropwise.

o Dissolve 3-Fluoro-5-methylphenylacetic acid (1.68 g, 10 mmol) in THF (10 mL) and add
slowly to the LDA solution.

o Mechanism:[4] The first equivalent removes the carboxylic proton; the second removes the

-proton, generating a reactive enediolate dianion.
o Stir at -78°C for 45 minutes to ensure complete deprotonation.

o Alkylation:

o Add Ethyl lodide (1.71 g, 11 mmol, 1.1 eq) dropwise via syringe.

o Allow the reaction to warm naturally to 0°C over 2 hours.

o Observation: The solution may change color (often yellow to pale orange) indicating
alkylation.

e Quenching & Workup:

o

Quench the reaction with saturated aqueous Ammonium Chloride (

).

[¢]

Acidify the aqueous layer to pH ~2 with 1N HCI.

[¢]

Extract with Ethyl Acetate (3 x 30 mL).

[e]

Wash combined organics with Brine, dry over
, and concentrate in vacuo.
o Purification:

o The crude product is typically a viscous oil or low-melting solid.
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o Purify via Flash Column Chromatography (SiO2; Hexanes:Ethyl Acetate 80:20 + 1% Acetic

Acid) or Recrystallization from Hexanes/Ether if solid.

Analytical Characterization (QC Criteria)

To validate the identity of the synthesized compound, the following spectral signatures must be

confirmed.

Technique

Expected Signature

Diagnostic Value

1H NMR (400 MHz, CDCls)

0.90 (t, 3H, -CH2CH3)
1.80-2.10 (m, 2H, -CH2CHs)
2.35 (s, 3H, Ar-CHs)

3.45 (t, 1H, Ar-CH-COOH)

6.70-7.00 (m, 3H, Ar-H)

Confirms the ethyl chain
incorporation and integrity of

the trisubstituted aromatic ring.

Carbonyl peak at ~180 ppm;
Triplet methyl at ~12 ppm;

13C NMR Verifies the carbon skeleton.
Methylene at ~26 ppm;
Methine at ~50 ppm.

19F NMR Single peak around -113 ppm Confirms presence of Fluorine;
(relative to CFCIs). shift varies slightly by solvent.

HRMS (ESI-) [M-H]~ calculated: 195.0827. Definitive mass confirmation.

Applications in Drug Discovery

This molecule serves as a versatile "Warhead" or "Linker" in medicinal chemistry:

o GPR40 (FFAR1) Agonists: The phenylpropanoic/butanoic acid motif is a pharmacophore for

Free Fatty Acid Receptor 1, a target for Type 2 Diabetes treatment. The fluorine atom

improves metabolic stability by blocking oxidative metabolism at the phenyl ring.

e COX Inhibition: Analogous to Ibuprofen and Flurbiprofen, the

© 2026 BenchChem. All rights reserved. 5/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13296115?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

-methyl/ethyl substitution is critical for cyclooxygenase binding. The 3-fluoro-5-methyl pattern
modulates lipophilicity and potency.

» Bioisostere Studies: Used to replace non-fluorinated analogs to improve half-life (
) by preventing aromatic hydroxylation.

Safety & Handling

e Hazard Class: Irritant (Skin/Eye/Respiratory).

o Precursor Handling: 3-Fluoro-5-methylphenylacetic acid is stable but should be stored at 2-
8°C.

e Reactivity: Avoid strong oxidizing agents. The carboxylic acid moiety can form acid chlorides
(with

) for further coupling (e.g., amide formation).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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